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Introduction
Rediocide A, a natural product, has emerged as a promising agent in cancer immunotherapy

by enhancing the tumor-killing activity of Natural Killer (NK) cells. These application notes

provide detailed protocols for utilizing Rediocide A in various in-vitro NK cell assays. The

methodologies outlined below are based on published research and are intended to guide

researchers in investigating the effects of Rediocide A on NK cell function.

Mechanism of Action
Rediocide A has been shown to overcome tumor immuno-resistance to NK cells by down-

regulating the expression of CD155 (also known as Poliovirus Receptor, PVR) on tumor cells.

[1][2][3] CD155 is a ligand for the inhibitory receptor TIGIT expressed on NK cells. By reducing

CD155 levels on cancer cells, Rediocide A blocks the inhibitory TIGIT/CD155 signaling

pathway, thereby unleashing the cytotoxic potential of NK cells against the tumor.

Data Summary
The following tables summarize the quantitative effects of Rediocide A on NK cell activity as

reported in studies involving co-culture with non-small cell lung cancer (NSCLC) cell lines A549

and H1299.
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Table 1: Effect of Rediocide A on NK Cell-Mediated Cytotoxicity[1][2][3]

Target Cell
Line

Rediocide A
Concentration

Fold Increase
in Cell Lysis

Percentage
Lysis (Vehicle
Control)

Percentage
Lysis
(Rediocide A)

A549 100 nM 3.58 21.86% 78.27%

H1299 100 nM 1.26 59.18% 74.78%

Table 2: Effect of Rediocide A on NK Cell Effector Functions (100 nM)[1][2][3]

Target Cell
Line

Parameter
Measured

% Increase
(A549)

% Increase
(H1299)

Fold
Increase
(A549)

Fold
Increase
(H1299)

A549 &

H1299

Granzyme B

Level
48.01% 53.26% - -

A549 &

H1299
IFN-γ Level - - 3.23 6.77

Table 3: Effect of Rediocide A on CD155 Expression on Tumor Cells[1][2]

Target Cell Line Rediocide A Concentration
% Down-regulation of
CD155

A549 Not Specified 14.41%

H1299 Not Specified 11.66%

Experimental Protocols
Cell Culture and Reagents

Target Cells: A549 and H1299 human NSCLC cell lines.

Effector Cells: Human NK cells.
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Compound: Rediocide A (dissolved in DMSO).

Vehicle Control: 0.1% Dimethyl sulfoxide (DMSO).[1][2][3]

Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), penicillin

(100 U/mL), and streptomycin (100 µg/mL).

NK Cell-Mediated Cytotoxicity Assay
This protocol is a general guideline. Specific assay platforms like biophotonic or impedance-

based systems will have manufacturer-specific instructions.

Principle: This assay measures the ability of NK cells to lyse target cancer cells.

Protocol:

Target Cell Preparation:

Seed target cells (A549 or H1299) in a 96-well plate.

Allow cells to adhere overnight.

Treatment:

Treat the target cells with Rediocide A (e.g., 10 nM and 100 nM) or vehicle control (0.1%

DMSO) for 24 hours.[1][2][3]

Co-culture:

After 24 hours, add NK cells to the wells containing the treated target cells at various

effector-to-target (E:T) ratios (e.g., 2:1 and 1:1).[3]

Incubation:

Co-culture the cells for a specified period (e.g., 4 hours).

Measurement of Lysis:

Quantify target cell lysis using a suitable method:
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Biophotonic Assay: If target cells are engineered to express luciferase, add luciferin and

measure luminescence. A decrease in signal indicates cell lysis.

Impedance-Based Assay: Monitor changes in electrical impedance as target cells are

lysed.

Flow Cytometry: Stain target cells with a viability dye (e.g., Propidium Iodide or 7-AAD)

and a fluorescent label (e.g., CFSE) to distinguish them from NK cells.[4][5][6][7] The

percentage of dead target cells is then quantified.

Chromium-51 Release Assay: A traditional method where target cells are labeled with

51Cr. The release of 51Cr into the supernatant corresponds to cell lysis.[8]

NK Cell Degranulation Assay (CD107a Expression)
Principle: When NK cells degranulate to release cytotoxic granules, the lysosomal-associated

membrane protein-1 (LAMP-1 or CD107a) is transiently expressed on the cell surface. This

assay measures the percentage of NK cells that have degranulated.

Protocol:

Cell Preparation:

Prepare a co-culture of NK cells and target cells (A549 or H1299) treated with Rediocide A

or vehicle control, as described in the cytotoxicity assay.

Antibody Staining:

During the co-culture, add a fluorescently labeled anti-CD107a antibody directly to the

culture medium.

Incubation:

Incubate for 4-6 hours. A protein transport inhibitor (e.g., Monensin) can be added during

the last few hours to enhance the detection of CD107a.

Flow Cytometry:
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Stain the cells with antibodies against NK cell markers (e.g., CD3-, CD56+) to identify the

NK cell population.

Analyze the cells by flow cytometry to determine the percentage of CD107a-positive NK

cells.

Granzyme B Release Assay
Principle: This assay quantifies the amount of Granzyme B, a key cytotoxic enzyme released

by NK cells, in the co-culture supernatant or within the target cells.

Protocol:

Co-culture Setup:

Set up the co-culture of NK cells and Rediocide A-treated target cells as previously

described.

Sample Collection:

After the desired incubation period (e.g., 24 hours), collect the cell culture supernatant by

centrifugation.

Alternatively, to measure intracellular Granzyme B in target cells, the cells can be lysed.

Quantification:

Measure the concentration of Granzyme B in the collected samples using a Granzyme B

ELISA kit according to the manufacturer's instructions.

Interferon-gamma (IFN-γ) Production Assay
Principle: This assay measures the amount of IFN-γ, a key pro-inflammatory cytokine secreted

by activated NK cells.

Protocol:

Co-culture:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Co-culture NK cells with Rediocide A-treated or untreated A549 or H1299 tumor cells for

24 hours.[1][2][3]

Supernatant Collection:

Centrifuge the culture plate and carefully collect the supernatant.

ELISA:

Quantify the concentration of IFN-γ in the supernatant using a human IFN-γ ELISA kit,

following the manufacturer's protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Targeting CD155 by rediocide-A overcomes tumour immuno-resistance to natural killer
cells - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Targeting CD155 by rediocide-A overcomes tumour immuno-resistance to natural killer
cells - PMC [pmc.ncbi.nlm.nih.gov]

4. 2.8. NK cell isolation and in vitro cytotoxicity assay [bio-protocol.org]

5. Frontiers | A Flow Cytometry-Based Whole Blood Natural Killer Cell Cytotoxicity Assay
Using Overnight Cytokine Activation [frontiersin.org]

6. bdbiosciences.com [bdbiosciences.com]

7. m.youtube.com [m.youtube.com]

8. In vitro models to study natural killer cell dynamics in the tumor microenvironment - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Rediocide A in In-Vitro
NK Cell Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150924#rediocide-a-dosage-for-in-vitro-nk-cell-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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